Cas no 479664-83-0 (disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate)

disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate structure
479664-83-0 structure
Product Name:disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate
CAS No:479664-83-0
MF:C12H6N2Na2O8S
MW:384.229183673859
CID:6563472
PubChem ID:24941674
Update Time:2024-01-06

disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate Chemical and Physical Properties

Names and Identifiers

    • disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate
    • disodium;2-nitro-4-(3-nitro-4-oxidophenyl)sulfonylphenolate
    • F0701-0112
    • sodium 4,4'-sulfonylbis(2-nitrophenolate)
    • CHEMBL2028179
    • 479664-83-0
    • AKOS003632674
    • Inchi: 1S/C12H8N2O8S.2Na/c15-11-3-1-7(5-9(11)13(17)18)23(21,22)8-2-4-12(16)10(6-8)14(19)20;;/h1-6,15-16H;;/q;2*+1/p-2
    • InChI Key: DIKPXHUJZBKYHQ-UHFFFAOYSA-L
    • SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])[O-])(C1C=CC(=C(C=1)[N+](=O)[O-])[O-])(=O)=O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 383.96402489g/mol
  • Monoisotopic Mass: 383.96402489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 519
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 180Ų

disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0701-0112-2μmol
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate
479664-83-0 90%+
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F0701-0112-5μmol
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F0701-0112-10μmol
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F0701-0112-20μmol
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Life Chemicals
F0701-0112-1mg
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate
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F0701-0112-2mg
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F0701-0112-3mg
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate
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F0701-0112-4mg
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Life Chemicals
F0701-0112-5mg
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F0701-0112-10mg
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